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Compound of Interest

Compound Name: Phenyl chloromethanesulfonate

CAS No.: 16764-29-7

Cat. No.: B3379598 Get Quote

Phenyl chloromethanesulfonate is a unique bifunctional molecule possessing two distinct

electrophilic sites. This structure suggests its potential as a versatile intermediate in organic

synthesis, particularly within pharmaceutical and materials science research. The molecule

combines the properties of an aryl sulfonate—an excellent leaving group for cross-coupling and

nucleophilic aromatic substitution reactions—with an α-chloro sulfonate, presenting a reactive

site for nucleophilic displacement.

The inherent reactivity of sulfonate esters, however, also necessitates a thorough

understanding of their stability and handling requirements. Simple alkyl sulfonate esters are

known for their potent alkylating ability and potential genotoxicity, a critical consideration in drug

development.[1][2][3][4] This guide will dissect the probable characteristics of Phenyl
chloromethanesulfonate, providing researchers with a foundational understanding to enable

its safe and effective use in the laboratory.

Chemical Identity and Predicted Physical Properties
The fundamental properties of Phenyl chloromethanesulfonate are summarized below. Due

to the lack of experimental data, properties for the closely related analogue, Phenyl

methanesulfonate, are provided for comparison.
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Property
Phenyl
chloromethanesulfonate
(CAS 16764-29-7)

Phenyl methanesulfonate
(CAS 16156-59-5)
(Analogue)

Molecular Formula C₇H₇ClO₃S C₇H₈O₃S

Molecular Weight 206.65 g/mol 172.20 g/mol

Appearance Data Not Available White to almost white solid

Melting Point Data Not Available 58-61 °C

Boiling Point Data Not Available 279 °C

Solubility

Predicted to be soluble in

common organic solvents

(DCM, THF, Ethyl Acetate);

likely reacts with protic

solvents like water and

alcohols.

Insoluble in water

Probable Synthesis: Esterification of Phenol
The most direct and logical synthetic route to Phenyl chloromethanesulfonate is the reaction

of phenol with chloromethanesulfonyl chloride in the presence of a non-nucleophilic base to

neutralize the HCl byproduct. This is a standard method for forming sulfonate esters.[5][6]

Experimental Protocol: Synthesis of Phenyl
chloromethanesulfonate
Warning: This reaction should be performed in a well-ventilated fume hood by trained

personnel. Chloromethanesulfonyl chloride is corrosive and moisture-sensitive.

Preparation: To an oven-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add phenol (1.0 eq) and anhydrous

dichloromethane (DCM, ~0.5 M).

Cooling: Cool the solution to 0 °C in an ice-water bath.
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Base Addition: Add a non-nucleophilic base, such as pyridine or triethylamine (1.5-2.0 eq), to

the solution and stir for 10 minutes.

Reagent Addition: Dissolve chloromethanesulfonyl chloride (1.1 eq) in a minimal amount of

anhydrous DCM and add it dropwise to the reaction mixture via the dropping funnel over 30

minutes, maintaining the temperature at 0 °C.

Reaction: Allow the reaction to stir at 0 °C for an additional 30 minutes and then warm to

room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The

reaction is typically complete within 12 hours.[6]

Workup: Upon completion, dilute the mixture with DCM. Wash the organic phase

sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude Phenyl chloromethanesulfonate can be purified by recrystallization

or silica gel column chromatography.
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Caption: Dual electrophilic sites of Phenyl chloromethanesulfonate.

Potential Applications in Drug Discovery and
Development
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Aryl sulfonates and related structures are prevalent in medicinal chemistry. [1]The unique

structure of Phenyl chloromethanesulfonate makes it a potentially valuable building block.

Scaffold Decoration: It can be used to arylate complex heterocyclic cores via cross-coupling,

a common strategy in library synthesis for structure-activity relationship (SAR) studies.

Linker Chemistry: The bifunctional nature allows it to act as a linker, connecting two different

molecular fragments. For example, an amine-containing molecule could be attached at the

chloromethyl site, and the resulting intermediate could then be coupled to another aryl group.

Prodrug Strategies: The sulfonate ester could be used as a protecting group for a phenolic

drug. [7]Its stability could be tuned to control the release of the active phenol under specific

physiological conditions.

Predicted Spectroscopic Characterization
While experimental spectra are unavailable, the key features in ¹H NMR, ¹³C NMR, IR, and

mass spectrometry can be confidently predicted.
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Technique Predicted Features

¹H NMR

• Aromatic protons (C₆H₅): Multiplet in the range

of δ 7.2-7.6 ppm. • Methylene protons (-CH₂Cl):

Sharp singlet around δ 4.5-5.0 ppm, shifted

downfield by the adjacent sulfonyl and chloro

groups.

¹³C NMR

• Aromatic carbons: Multiple signals between δ

120-150 ppm. • Methylene carbon (-CH₂Cl):

Signal around δ 60-70 ppm.

IR Spectroscopy

• Asymmetric S=O stretch: Strong absorption

band around 1350-1380 cm⁻¹. • Symmetric S=O

stretch: Strong absorption band around 1160-

1190 cm⁻¹. • C-O stretch: Absorption around

1000-1100 cm⁻¹.

Mass Spectrometry (EI)

• Molecular Ion (M⁺): Peak at m/z 206/208 (due

to ³⁵Cl/³⁷Cl isotopes). • Key Fragments: Loss of

Cl (m/z 171), loss of SO₂CH₂Cl (m/z 93,

phenoxy radical cation).

Inferred Safety, Handling, and Toxicology
CRITICAL NOTE: Simple sulfonate esters, such as methyl methanesulfonate (MMS) and ethyl

methanesulfonate (EMS), are known mutagens and probable human carcinogens due to their

ability to alkylate DNA. [3][4][8]Phenyl chloromethanesulfonate should be handled with

extreme caution, assuming it possesses similar genotoxic potential.
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Aspect Recommended Protocol

GHS Hazard Statements

(Inferred) • Acute Toxicity: May be harmful if

swallowed, inhaled, or in contact with skin. •

Skin Corrosion/Irritation: Causes skin irritation. •

Eye Damage/Irritation: Causes serious eye

damage/irritation. • Mutagenicity: Suspected of

causing genetic defects. • Carcinogenicity:

Suspected of causing cancer.

Engineering Controls

• Handle exclusively in a certified chemical fume

hood to avoid inhalation of vapors or dust. •

Ensure an eyewash station and safety shower

are immediately accessible. [9]

Personal Protective Equipment (PPE)

• Hand Protection: Wear nitrile or neoprene

gloves. Double-gloving is recommended. • Eye

Protection: Chemical safety goggles and a face

shield are mandatory. • Skin and Body: Wear a

flame-retardant lab coat, long pants, and closed-

toe shoes.

Handling

• Avoid generating dust. • Keep away from

moisture, as it may hydrolyze to form corrosive

acids. • Use spark-proof tools and avoid sources

of ignition. • Wash hands thoroughly after

handling. [9]

Storage

• Store in a tightly sealed container in a cool,

dry, and well-ventilated area. • Store away from

incompatible materials such as strong oxidizing

agents, bases, and water. • Store in a locked

cabinet or area with restricted access.

Disposal

• Dispose of as hazardous chemical waste in

accordance with all local, state, and federal

regulations. Do not dispose of down the drain.

Conclusion
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Phenyl chloromethanesulfonate (CAS 16764-29-7) emerges from this analysis as a

promising, albeit undocumented, bifunctional reagent. Its predicted reactivity, centered on a

stable aryl sulfonate leaving group and an electrophilic chloromethyl site, positions it as a

valuable tool for constructing complex molecules in pharmaceutical and materials science.

However, the high probability of genotoxicity, inferred from structurally related sulfonate esters,

mandates that it be handled with the utmost care using stringent safety protocols. The insights

provided in this guide serve as a critical starting point for any researcher intending to explore

the chemistry of this versatile compound, with the strong advisory that all theoretical predictions

be validated through careful and controlled experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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